Miglitol-d4 Hydrochloride
Description
Miglitol-d4 Hydrochloride is a labelled potent α-glucosidase inhibitor . It is primarily used as an antidiabetic drug . The molecular formula of Miglitol-d4 Hydrochloride is C8H14D4ClNO5 and its molecular weight is 247.71 .
Synthesis Analysis
In the synthesis of the hypoglycemic agent miglitol, the quantitative analysis of two key intermediates, N-2-hydroxyethyl glucamine and 6-(N-hydroxyethyl)-amino-6-deoxy-alpha-L-sorbofuranose, has been a challenge . A novel HPLC method coupled with 9-fluorenylmethyl chloroformate derivatization was developed for the quantitative analysis of these two miglitol intermediates .Molecular Structure Analysis
The molecular formula of Miglitol-d4 Hydrochloride is C8H14D4ClNO5 . Its molecular weight is 247.71 . The structure of Miglitol-d4 Hydrochloride can be represented as 1-(2-hydroxyethyl-1,1,2,2-d4)-2R-(hydroxymethyl)-3R,4R,5S-piperidinetriol .Chemical Reactions Analysis
In the synthesis of miglitol, the quantitative analysis of two key intermediates, N-2-hydroxyethyl glucamine and 6-(N-hydroxyethyl)-amino-6-deoxy-alpha-L-sorbofuranose, has been a challenge . A novel HPLC method was developed for the quantitative analysis of these two miglitol intermediates .Physical And Chemical Properties Analysis
Miglitol-d4 Hydrochloride has a molecular formula of C8H14D4ClNO5 and a molecular weight of 247.71 . It is soluble in DMSO and water .Safety And Hazards
Future Directions
Miglitol has potential as a therapeutic drug against obesity . It has been shown to reduce body weight and ameliorate insulin resistance in both clinical trials with adult patients and in rodent models of obesity . Further investigations of how it exerts its anti-obesity effect will likely contribute to the development of a new class of safe and effective drugs against obesity .
properties
CAS RN |
1346597-27-0 |
|---|---|
Product Name |
Miglitol-d4 Hydrochloride |
Molecular Formula |
C₈H₁₄D₄ClNO₅ |
Molecular Weight |
247.71 |
synonyms |
2R,3R,4R,5S)-1-(2-Hydroxyethyl-d4)-2-(hydroxymethyl)-3,4,5-piperidinetriol Hydrochloride; [2R-(2α,3β,4α,5β)]-1-(2-Hydroxyethyl-d4)-2-(hydroxymethyl)-_x000B_3,4,5-piperidinetrio Hydrochloride; BAY 1099-d4; BAY-m 1099-d4; Diastabol-d4; Glyset-d4; N-(2-Hydrox |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![L-[2-13C]ascorbic acid](/img/structure/B1146138.png)
